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Compound of Interest

Compound Name: Tataramide B

Cat. No.: B14855086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the safe and proper disposal

of Tataramide B in a laboratory setting. Given the absence of a specific Safety Data Sheet

(SDS) for Tataramide B, a conservative approach, treating the compound as potentially

hazardous, is essential. Always consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines and regulations.

I. Understanding Tataramide B: Physicochemical
Properties
A summary of the known properties of Tataramide B is presented below. This information is

crucial for safe handling and in determining the appropriate disposal route.
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Property Value Source

CAS Number 187655-56-7 [1][2]

Molecular Formula C36H36N2O8 [1]

Molecular Weight 624.69 g/mol [1]

Physical Description Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[1]

Storage

Store at 2-8°C for up to 24

months. For solutions, store as

aliquots at -20°C for up to two

weeks.

[1]

II. Pre-Disposal: Handling and Storage Precautions
Proper handling and storage are critical to minimize risks and ensure that the waste is in a safe

condition for disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling Tataramide B.[3][4]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of the powder.[5]

Storage of Unused Product: Keep the container tightly sealed in a dry, cool, and well-

ventilated place.[6] Follow the recommended storage temperatures to maintain stability.[1]

Labeling: Ensure all containers holding Tataramide B or its solutions are clearly and

accurately labeled with the chemical name and any known hazards.

III. Step-by-Step Disposal Protocol for Tataramide B
The following protocol outlines the recommended procedure for the disposal of Tataramide B
and its associated waste.
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Step 1: Waste Segregation and Collection

Solid Waste:

Collect unadulterated, expired, or unused solid Tataramide B in its original container or a

clearly labeled, compatible hazardous waste container.

Contaminated materials such as weighing paper, gloves, and pipette tips should be

collected in a designated, sealed plastic bag or container labeled as "Chemically

Contaminated Solid Waste" with the name "Tataramide B".

Liquid Waste:

Solutions of Tataramide B should be collected in a designated, leak-proof, and chemically

resistant hazardous waste container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Tataramide B," and the solvent used.

Do not mix Tataramide B solutions with other incompatible waste streams.[7]

Empty Containers:

Thoroughly empty the original container.[8]

Rinse the container three times with a suitable solvent in which Tataramide B is soluble

(e.g., acetone or ethanol).

Collect the rinsate as hazardous liquid waste.[9]

After rinsing and air-drying, deface or remove the original label and dispose of the

container according to your institution's guidelines for clean glassware or plastic.[8][9]

Step 2: Waste Container Management

Labeling: All hazardous waste containers must be accurately labeled with the contents and

associated hazards.
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Closure: Keep waste containers securely closed at all times, except when adding waste.[7]

Storage: Store waste containers in a designated satellite accumulation area that is under the

control of laboratory personnel.[7] Ensure secondary containment is used to prevent spills.

Step 3: Arrange for Waste Pickup

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not dispose of Tataramide B down the drain or in the regular trash.[7][10]

IV. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Tataramide B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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